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Compound of Interest

Compound Name: 1-Methylphenanthrene

Cat. No.: B047540 Get Quote

Essential safety protocols and logistical plans for the laboratory handling of 1-
Methylphenanthrene, a compound demanding meticulous care due to its potential health and

environmental risks.

Researchers and scientists in drug development and other advanced scientific fields must

navigate the complexities of handling specialized chemical compounds. 1-
Methylphenanthrene, a polycyclic aromatic hydrocarbon (PAH), is one such compound that

requires stringent safety measures. This guide provides immediate, essential safety and

logistical information, including detailed operational and disposal plans, to ensure the well-

being of laboratory personnel and the protection of the environment.

Key Hazards and Safety Summary
1-Methylphenanthrene is a white crystalline powder.[1] It is classified as harmful if swallowed

and is suspected of causing cancer.[1] Furthermore, it is very toxic to aquatic life with long-

lasting effects.[1] Exposure can cause irritation to the skin, eyes, and respiratory tract.[2]
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Quantitative Data for 1-
Methylphenanthrene and Related PAHs

Physical & Chemical Properties

Molecular Formula C₁₅H₁₂

Molecular Weight 192.26 g/mol

Appearance White crystalline powder[1]

Melting Point 123 °C (253 °F)[1]

Water Solubility Insoluble[3]

Occupational Exposure Limits (General for

PAHs)

OSHA PEL (for coal tar pitch volatiles) 0.2 mg/m³ (8-hour TWA)[4][5][6][7]

NIOSH REL (for coal tar products) 0.1 mg/m³ (10-hour TWA)[4][5][7]

ACGIH TLV (for coal tar pitch volatiles) 0.2 mg/m³ (8-hour TWA)[8]

GHS Hazard Statements

H302 Harmful if swallowed[1]

H351 Suspected of causing cancer[1]

H410
Very toxic to aquatic life with long lasting

effects[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1-Methylphenanthrene is crucial to minimize exposure and

prevent contamination. The following workflow outlines the necessary steps from receipt of the

chemical to its final disposal.
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Safe Handling Workflow for 1-Methylphenanthrene

Preparation

Handling

Waste Management

Emergency Response

Review SDS and Protocols

Designate Work Area

Assemble PPE

Weighing and Transfer

Proceed to handling

Experimental Use

Decontamination

Segregate Waste

Generate waste

Label Hazardous Waste

Store for Disposal

Spill Containment

Exposure First Aid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b047540?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylphenanthrene
https://haz-map.com/Agents/7855
https://cameochemicals.noaa.gov/chemical/20685
https://www.epa.gov/sites/default/files/2015-04/documents/walter_atsdr_pahs.pdf
https://www.boston.gov/sites/default/files/file/document_files/2016/07/appendix_c_-_risk_assessment_pt._4.pdf
https://archive.cdc.gov/www_atsdr_cdc_gov/csem/polycyclic-aromatic-hydrocarbons/standards_and_regulations_for_exposure.html
https://archive.cdc.gov/www_atsdr_cdc_gov/csem/polycyclic-aromatic-hydrocarbons/standards_and_regulations_for_exposure.html
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=120&toxid=25
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=120&toxid=25
https://www.ncbi.nlm.nih.gov/books/NBK598190/
https://www.ncbi.nlm.nih.gov/books/NBK598190/
https://www.benchchem.com/product/b047540#personal-protective-equipment-for-handling-1-methylphenanthrene
https://www.benchchem.com/product/b047540#personal-protective-equipment-for-handling-1-methylphenanthrene
https://www.benchchem.com/product/b047540#personal-protective-equipment-for-handling-1-methylphenanthrene
https://www.benchchem.com/product/b047540#personal-protective-equipment-for-handling-1-methylphenanthrene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047540?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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